Cas no 2248344-68-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate
• CAS No: 2248344-68-3
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6547817
• PubChem ID: 165856614
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518168
• 2248344-68-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate

• Inchi： 1S/C18H17N3O4/c22-16-12-6-1-2-7-13(12)17(23)21(16)25-18(24)14-8-3-4-9-15(14)20-11-5-10-19-20/h1-2,5-7,10-11,14-15H,3-4,8-9H2
• InChI Key： VQJIBBVMZABVGO-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCC1N1C=CC=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate (CAS No. 2248344-68-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate (CAS No. 2248344-68-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both isoindole and pyrazole moieties, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound's cyclohexane carboxylate backbone further enhances its versatility, enabling applications in drug discovery and material science.

Recent trends in the chemical and pharmaceutical industries highlight a growing demand for heterocyclic compounds, particularly those with multi-functional groups. Searches for terms like "isoindole derivatives in drug design" and "pyrazole-based bioactive molecules" have surged, reflecting the scientific community's focus on these frameworks. The combination of these features in CAS No. 2248344-68-3 positions it as a promising candidate for further investigation, especially in the context of targeted therapies and sustainable agrochemicals.

From a synthetic chemistry perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is known for its electron-withdrawing properties, which can influence the reactivity of adjacent functional groups. This characteristic is particularly valuable in catalysis and polymer chemistry, where precise control over reaction pathways is critical. Meanwhile, the 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate segment offers steric and electronic modulation, making the compound adaptable to various molecular docking scenarios.

In the context of green chemistry, researchers are increasingly exploring compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate for their potential to reduce environmental impact. Questions such as "How to synthesize eco-friendly heterocycles?" or "Biodegradable alternatives for traditional chemicals" are frequently searched, underscoring the relevance of this compound in sustainable innovation. Its structural complexity allows for fine-tuning to meet both efficacy and environmental safety standards.

The pharmacological potential of CAS No. 2248344-68-3 is another area of intense scrutiny. The pyrazole ring, a common pharmacophore, is associated with anti-inflammatory, antimicrobial, and anticancer activities. Combined with the isoindole core, which is prevalent in many FDA-approved drugs, this compound could serve as a scaffold for developing next-generation therapeutics. Recent publications have highlighted its utility in kinase inhibition and receptor modulation, aligning with the growing interest in precision medicine.

For researchers and manufacturers, understanding the physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylate is crucial. Parameters such as solubility, stability, and bioavailability are frequently searched topics, as they directly impact formulation and delivery strategies. Advanced computational tools, including molecular dynamics simulations and QSAR modeling, are often employed to predict these properties, reducing the need for extensive empirical testing.

In summary, CAS No. 2248344-68-3 represents a compelling example of modern chemical innovation. Its dual isoindole-pyrazole architecture, coupled with its cyclohexane carboxylate functionality, offers broad applicability across multiple industries. As the scientific community continues to prioritize sustainability, efficacy, and molecular diversity, compounds like this will undoubtedly play a pivotal role in shaping future advancements.